3-(Cyclohexylmethylidene)azetidine
Overview
Description
3-(Cyclohexylmethylidene)azetidine is a chemical compound with the molecular formula C10H17N . It is a derivative of azetidine, which is a saturated heterocyclic organic compound containing three carbon atoms and one nitrogen atom .
Synthesis Analysis
Azetidines can be prepared by reduction of azetidinones (β-lactams) with lithium aluminium hydride . The [2 + 2] photocycloaddition reaction between an imine and an alkene component, the aza Paternò–Büchi reaction, is one of the most efficient ways to synthesize functionalized azetidines .
Molecular Structure Analysis
Azetidines represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry . The reactivity of azetidines is driven by a considerable ring strain, while at the same time, the ring is significantly more stable than that of related aziridines .
Chemical Reactions Analysis
The [2 + 2] photocycloaddition reaction between an imine and an alkene component, the aza Paternò–Büchi reaction, is one of the most efficient ways to synthesize functionalized azetidines .
Scientific Research Applications
Azetidines in Medicinal Chemistry and Synthesis
Azetidines, including compounds like 3-(Cyclohexylmethylidene)azetidine, have notable applications in medicinal chemistry. They are recognized for their stability and reactivity, making them valuable in synthesizing various pharmaceuticals. For instance, azetidines are employed in the synthesis of cholesterol absorption inhibitors, enzyme inhibitors, anticancer agents, and hypoglycemic agents (Singh, D’hooghe, & Kimpe, 2008). Their ring structure facilitates the formation of compounds like piperidines and pyrrolidines, which have diverse pharmaceutical applications. Additionally, azetidines are used to synthesize β-lactams, key components in many antibacterial medications.
Azetidine Derivatives in Pharmacology
Research has also explored the synthesis of 3-substituted azetidines for pharmacological purposes. For example, 1-Cyclohexyl-3-guanidinoazetidine has shown promising antihypertensive activity (Okutani, Kaneko, & Masuda, 1974). This highlights the potential of azetidine derivatives in developing new treatments for various medical conditions.
Azetidine-2-Carboxylic Acid in Plant Physiology
In plant physiology, azetidine-2-carboxylic acid, a related compound, has been used as an analog of proline to study the relationship between protein synthesis and ion transport in plants (Pitman, Wildes, Schaefer, & Wellfare, 1977). This research provides insights into the mechanisms of ion uptake and release in plant roots, which is crucial for understanding plant nutrition and growth.
Recent Advances in Azetidine Chemistry
Recent advances in azetidine chemistry have opened new avenues in synthetic organic chemistry. Azetidines are now recognized for their versatility in catalytic processes and as substrates for ring-opening reactions, contributing significantly to the field of heterocyclic chemistry (Mehra, Lumb, Anand, & Kumar, 2017).
Azetidine Synthesis and Functionalization
Innovative methods for the synthesis and functionalization of azetidines have been developed. Techniques like strain-release-driven homologation and iron-catalyzed thiol alkylation have expanded the toolkit for synthesizing azetidine derivatives, offering new possibilities in drug discovery and medicinal chemistry (Fawcett, Murtaza, Gregson, & Aggarwal, 2019; Dubois, Lazaridou, Choi, Mousseau, & Bull, 2019).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Azetidines, a class of compounds to which 3-(cyclohexylmethylidene)azetidine belongs, are known to interact with various biological targets .
Mode of Action
Azetidines are known to exhibit their effects through a [2 + 2] photocycloaddition reaction with an imine and an alkene component, known as the aza paternò–büchi reaction . This reaction is one of the most efficient ways to synthesize functionalized azetidines .
Biochemical Pathways
Azetidines are known to be involved in various biochemical pathways due to their high ring-strain energy, strong molecular rigidity, and satisfactory stability .
Pharmacokinetics
Azetidines are known to exhibit improved pharmacokinetic properties and metabolic stability when incorporated into pharmaceutically relevant scaffolds .
Result of Action
Azetidines are known to exhibit a variety of effects due to their unique chemical structure and reactivity .
Action Environment
The reactivity of azetidines is known to be influenced by various factors, including temperature and the presence of other chemical compounds .
properties
IUPAC Name |
3-(cyclohexylmethylidene)azetidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N/c1-2-4-9(5-3-1)6-10-7-11-8-10/h6,9,11H,1-5,7-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDWQRGSGTKUQPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C=C2CNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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